Cas no 221043-88-5 (Methyl 3-amino-4-propylthiophene-2-carboxylate)
221043-88-5 structure
Product Name:Methyl 3-amino-4-propylthiophene-2-carboxylate
CAS No:221043-88-5
MF:C9H13NO2S
MW:199.27002120018
CID:244118
Update Time:2023-08-02
Methyl 3-amino-4-propylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid, 3-amino-4-propyl-, methyl ester
- 2-Thiophenecarboxylicacid,3-amino-4-propyl-,methylester(9CI)
- methyl 3-amino-4-propylthiophene-2-carboxylate
- 2-thiophenecarboxylic acid,3-amino-4-propyl-,methyl ester
- Methyl 3-amino-4-propylthiophene-2-carboxylate
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- Inchi: 1S/C9H13NO2S/c1-3-4-6-5-13-8(7(6)10)9(11)12-2/h5H,3-4,10H2,1-2H3
- InChI Key: OQKUGOOAGIHEOC-UHFFFAOYSA-N
- SMILES: S1C=C(C(=C1C(=O)OC)N)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Topological Polar Surface Area: 80.6
Methyl 3-amino-4-propylthiophene-2-carboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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